molecular formula C17H16N4O B8551211 5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide

5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide

Cat. No. B8551211
M. Wt: 292.33 g/mol
InChI Key: ODTADUNDONPOET-UHFFFAOYSA-N
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Description

5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide is a useful research compound. Its molecular formula is C17H16N4O and its molecular weight is 292.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Amino-3-(4'-methylphenyl)-1-phenyl-4-pyrazolecarboxamide

Molecular Formula

C17H16N4O

Molecular Weight

292.33 g/mol

IUPAC Name

5-amino-3-(4-methylphenyl)-1-phenylpyrazole-4-carboxamide

InChI

InChI=1S/C17H16N4O/c1-11-7-9-12(10-8-11)15-14(17(19)22)16(18)21(20-15)13-5-3-2-4-6-13/h2-10H,18H2,1H3,(H2,19,22)

InChI Key

ODTADUNDONPOET-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C(=C2C(=O)N)N)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

While maintaining an internal reaction temperature of 10°-15° C., 5-amino-4-cyano-3-(4'-methylphenyl)-1-phenylpyrazole (3.4 g, 12 mmol) was added in a portionwise manner to concentrated sulfuric acid (15 mL). After the addition was complete, the reaction mixture was heated at 50° C. for 4 hours. The reaction was cooled, poured over ice, neutralized with concentrated ammonium hydroxide and extracted with EtOAc. The organic layer was washed with water, dried (Na2SO4), filtered and concentrated in vacuo. The resulting solids were recrystallized from MeOH/H2O to afford 3.0 g of the title compound; m.p. 190°-191° C.
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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